Cas no 170164-46-2 ((R)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate
• CAS No: 170164-46-2
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 1040700
• PubChem ID: 10443804
• Update Time: 2025-04-20

(R)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate
• (R)-3-(aminocarbonyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl (3R)-3-carbamoylpiperazine-1-carboxylate
• (R)-3-(aminocarbonyl)-1-Piperazine carbocylic acid 1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid, 3-(aminocarbonyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• AKOS016006290
• 1-Piperidinecarboxylic acid, 3-(aMinocarbonyl)-, 1,1-diMethylethyl ester, (3R)-
• 170164-46-2
• MFCD03094732
• SCHEMBL18129961
• (R)-1-Boc-Piperazine-3-amide
• DTXSID10440019
• (R)-tert-Butyl3-carbamoylpiperazine-1-carboxylate
• DB-031438
• CS-0210882
• 1-Piperazinecarboxylic acid, 3-(aminocarbonyl)-, 1,1-dimethylethyl ester, (R)-
• tert-butyl (R)-3-carbamoylpiperazine-1-carboxylate

• Inchi： 1S/C10H19N3O3/c1-10(2,3)16-9(15)13-5-4-12-7(6-13)8(11)14/h7,12H,4-6H2,1-3H3,(H2,11,14)/t7-/m1/s1
• InChI Key： RNNSDOSONODDLH-SSDOTTSWSA-N
• SMILES： O(C(N1CCN[C@@H](C(N)=O)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (23 g/l) (25 º C),